N-(2,4-difluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-(1-pyridin-3-yltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C14H10F2N6OS/c15-9-3-4-12(11(16)6-9)18-13(23)8-24-14-19-20-21-22(14)10-2-1-5-17-7-10/h1-7H,8H2,(H,18,23)
• InChI Key: QGTKYGDFHKHQTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)N2C(=NN=N2)SCC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C14H10F2N6OS
• Molecular Weight: 348.33 g/mol

Description

N-(2,4-difluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide, also known as DFTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to exhibit interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2,4-difluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide is not fully understood. However, it has been suggested that N-(2,4-difluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide may exert its anti-cancer activity by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been suggested that N-(2,4-difluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide may induce apoptosis in cancer cells by activating certain signaling pathways. In the case of neurodegenerative diseases, N-(2,4-difluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide has been found to exert its neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide has been found to exhibit interesting biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as topoisomerase II and carbonic anhydrase IX. It has also been found to induce the expression of certain genes involved in apoptosis and cell cycle regulation. In animal models, N-(2,4-difluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide has been found to improve cognitive function and reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(2,4-difluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide is its potent anti-cancer activity. It has been found to be effective against various cancer cell lines and has shown promising results in animal models. Another advantage is its neuroprotective effects, which make it a potential candidate for the treatment of neurodegenerative diseases. However, one of the limitations of N-(2,4-difluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide is its relatively low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(2,4-difluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide. One area of research could be the development of more efficient synthesis methods for N-(2,4-difluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide. Another area of research could be the investigation of the mechanism of action of N-(2,4-difluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide in more detail. Additionally, further studies could be conducted to explore the potential applications of N-(2,4-difluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide in the treatment of other diseases, such as cardiovascular diseases and inflammatory disorders. Overall, the potential applications of N-(2,4-difluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide in scientific research are vast and warrant further investigation.
Conclusion:
In conclusion, N-(2,4-difluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. Its potent anti-cancer activity and neuroprotective effects make it a promising candidate for the treatment of various diseases. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of N-(2,4-difluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide have been discussed in this paper. Further studies are needed to fully understand the potential applications of N-(2,4-difluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide in scientific research.

Synthesis Methods

The synthesis of N-(2,4-difluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide has been achieved using various methods, including the reaction of 2,4-difluoroaniline with 1-(3-pyridinyl)-1H-tetrazol-5-thiol and chloroacetyl chloride in the presence of triethylamine. Another method involves the reaction of 2,4-difluoroaniline with 1-(3-pyridinyl)-1H-tetrazol-5-thiol and ethyl chloroacetate in the presence of triethylamine. Both of these methods have been found to be efficient and yield high purity N-(2,4-difluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide.

Scientific Research Applications

N-(2,4-difluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide has been extensively studied for its potential applications in scientific research. One of the major areas of research has been in the field of cancer treatment. N-(2,4-difluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide has been found to exhibit potent anti-cancer activity against various cancer cell lines. It has been shown to induce apoptosis in cancer cells and inhibit the growth of tumors in animal models. N-(2,4-difluorophenyl)-2-{[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}acetamide has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. It has been found to exhibit neuroprotective effects and improve cognitive function in animal models.